Cas no 77831-47-1 (Benzeneacetamide,2,6-dichloro-N-[imino(methoxyamino)methyl]-)
77831-47-1 structure
Product Name:Benzeneacetamide,2,6-dichloro-N-[imino(methoxyamino)methyl]-
CAS No:77831-47-1
MF:C10H11Cl2N3O2
MW:276.119240045547
CID:579323
PubChem ID:135493715
Update Time:2025-04-19
Benzeneacetamide,2,6-dichloro-N-[imino(methoxyamino)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetamide,2,6-dichloro-N-[imino(methoxyamino)methyl]-
- N-[amino-(methoxyamino)methylidene]-2-(2,6-dichlorophenyl)acetamide
- AC1L7JTV
- N-methoxy-N'-(2,6-dichlorophenylacetyl)guanidine
- NSC351208
- NSC-351208
- 77831-47-1
- DTXSID10319837
-
- Inchi: 1S/C10H11Cl2N3O2/c1-17-15-10(13)14-9(16)5-6-7(11)3-2-4-8(6)12/h2-4H,5H2,1H3,(H3,13,14,15,16)
- InChI Key: UMDUBYFKDAYTJW-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1CC(N/C(=N/OC)/N)=O)Cl
Computed Properties
- Exact Mass: 275.02303
- Monoisotopic Mass: 275.0228320g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 76.7Ų
Experimental Properties
- PSA: 76.71
- LogP: 2.61940
Benzeneacetamide,2,6-dichloro-N-[imino(methoxyamino)methyl]- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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